Methyl-branched fatty acids are a unique class of lipids characterized by the presence of one or more methyl groups attached to the carbon chain, typically at positions 10, 12, or 16. These compounds play crucial roles in various biological processes and have gained attention for their potential health benefits. Structurally, they are derived from normal fatty acids but exhibit distinct physical properties due to the methylation process. In the human body, methyl-branched fatty acids can be synthesized endogenously, particularly in adipose tissue, or obtained through dietary sources such as red meat and dairy products. Research has shown that these compounds may influence lipid metabolism, inflammation, and cell signaling pathways, making them of interest in nutritional science and pharmacology. Their incorporation into functional foods and supplements is increasingly explored for promoting cardiovascular health and managing metabolic disorders.